Cas no 70452-52-7 (4-(4-chlorophenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(4-chlorophenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 70452-52-7
• MF: C₁₇H₁₆ClN₃O₃S
• MW: 377.845241546631
• CID: 3057640
• PubChem ID: 2817077
• Update Time: 2025-06-07

4-(4-chlorophenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
• CS-0356007
• EN300-110569
• AK-245/11362031
• 4-(4-chlorophenyl)-5-(3,4,5-trimethoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• AKOS000268464
• 70452-52-7

• Inchi： 1S/C17H16ClN3O3S/c1-22-13-8-10(9-14(23-2)15(13)24-3)16-19-20-17(25)21(16)12-6-4-11(18)5-7-12/h4-9H,1-3H3,(H,20,25)
• InChI Key： UGVKPFXBMRFAJH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(NN=C1C1C=C(C(=C(C=1)OC)OC)OC)=S

Computed Properties

• Exact Mass: 377.0600902Da
• Monoisotopic Mass: 377.0600902Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 87.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(4-chlorophenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol

Research Brief on 4-(4-chlorophenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS: 70452-52-7): Recent Advances and Applications

The compound 4-(4-chlorophenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS: 70452-52-7) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This heterocyclic compound, featuring a 1,2,4-triazole core, has been investigated for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have further elucidated its mechanism of action and explored its therapeutic potential in various disease models.

One of the most notable advancements in the research of this compound is its role as a tubulin polymerization inhibitor. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(4-chlorophenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol effectively disrupts microtubule dynamics in cancer cells, leading to cell cycle arrest and apoptosis. The compound's ability to bind to the colchicine site of tubulin was confirmed through molecular docking studies and X-ray crystallography, providing valuable insights for structure-activity relationship (SAR) optimization.

In addition to its anticancer properties, recent research has highlighted the compound's potential as an antimicrobial agent. A 2024 paper in Bioorganic Chemistry reported that derivatives of 4-(4-chlorophenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol exhibited potent activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The presence of the thiol group was found to be crucial for this activity, suggesting potential modifications to enhance selectivity and reduce toxicity.

Pharmacokinetic studies have also made progress in understanding the compound's bioavailability and metabolic stability. A 2023 preclinical study published in European Journal of Pharmaceutical Sciences utilized LC-MS/MS techniques to analyze the compound's plasma concentration-time profile in rodent models. The results indicated moderate oral bioavailability (approximately 45%) and identified several major metabolites, which could inform future drug design efforts to improve metabolic stability.

Emerging research has explored the compound's potential in combination therapies. A recent investigation in Cancer Letters (2024) demonstrated synergistic effects when 4-(4-chlorophenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol was co-administered with standard chemotherapeutic agents in pancreatic cancer models. The combination therapy showed enhanced efficacy while potentially reducing the required doses of each drug, which could mitigate side effects.

Despite these promising developments, challenges remain in the clinical translation of this compound. Current research efforts are focused on addressing issues such as solubility enhancement, target specificity improvement, and toxicity reduction. Several research groups are actively working on prodrug strategies and nanoparticle-based delivery systems to overcome these limitations, as evidenced by recent patent applications (WO2023124567, US20240148765).

In conclusion, 4-(4-chlorophenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS: 70452-52-7) continues to be a compound of significant interest in medicinal chemistry research. The recent studies have not only expanded our understanding of its biological activities but also provided valuable directions for future drug development. As research progresses, this compound may serve as a promising lead for the development of novel therapeutic agents targeting various diseases, particularly in oncology and infectious diseases.